Cas no 2680543-39-7 (2-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, Mixture of diastereomers)

• Product Name: 2-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, Mixture of diastereomers
• CAS No: 2680543-39-7
• MF: C₇H₁₁ClF₃NO₂
• MW: 233.615951776505
• MDL: MFCD34186413
• CID: 5458435
• PubChem ID: 165942530
• Update Time: 2025-06-07

2-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• Z5161074531
• 2-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride
• 2680543-39-7
• EN300-28333014
• 3-Piperidinecarboxylic acid, 2-(trifluoromethyl)-, hydrochloride (1:1)
• 2-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, Mixture of diastereomers

• MDL： MFCD34186413
• Inchi： 1S/C7H10F3NO2.ClH/c8-7(9,10)5-4(6(12)13)2-1-3-11-5;/h4-5,11H,1-3H2,(H,12,13);1H
• InChI Key： IOVSWVMBHMENMV-UHFFFAOYSA-N
• SMILES： N1CCCC(C(O)=O)C1C(F)(F)F.[H]Cl

Computed Properties

• Exact Mass: 233.0430408g/mol
• Monoisotopic Mass: 233.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, Mixture of diastereomers

Introduction to 2-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, Mixture of diastereomers (CAS No. 2680543-39-7)

The compound 2-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, specifically the mixture of diastereomers with the CAS number 2680543-39-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a trifluoromethyl group and a piperidine ring system imparts distinct chemical properties that make it a valuable candidate for various biochemical and pharmacological studies.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. Among these, piperidine derivatives have emerged as a crucial class of molecules in medicinal chemistry. The introduction of a trifluoromethyl group into the piperidine scaffold not only modifies its electronic properties but also influences its interaction with biological targets. This modification has been particularly effective in designing small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

The diastereomeric mixture of 2-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride presents an intriguing opportunity for researchers to investigate the impact of stereochemistry on pharmacological activity. Diastereomers, despite having similar connectivity, can exhibit vastly different biological behaviors due to their distinct spatial arrangements. Understanding these differences is crucial for optimizing drug candidates and minimizing side effects. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for various biochemical assays and preclinical studies.

Recent studies have highlighted the potential of 2-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride in the development of novel therapeutics. For instance, researchers have explored its utility in creating inhibitors for kinases, which are enzymes overexpressed in many cancers. The trifluoromethyl group's ability to increase lipophilicity and metabolic stability makes it an attractive feature for designing potent and selective kinase inhibitors. Additionally, the piperidine ring system provides a favorable pharmacophore for interacting with protein targets, enhancing binding affinity.

The synthesis and characterization of this compound have been refined through advanced organic synthesis techniques. The preparation involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. The mixture of diastereomers is particularly challenging to purify due to their similar physical properties. However, modern analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to isolate and study individual diastereomers effectively.

In the realm of drug discovery, the use of computational methods has become increasingly prevalent for predicting the biological activity of compounds. Molecular docking simulations have been employed to evaluate how 2-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride interacts with various biological targets. These simulations have provided valuable insights into the compound's binding mode and potential therapeutic efficacy. Furthermore, virtual screening techniques have been used to identify new analogs with enhanced properties based on the structure of this compound.

The potential applications of this compound extend beyond oncology. Researchers are investigating its role in treating neurological disorders, where modulation of neurotransmitter systems is crucial. The unique combination of a trifluoromethyl group and a piperidine ring makes it a promising candidate for developing drugs that interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. Preliminary studies have shown encouraging results in animal models, suggesting that further exploration could lead to novel treatments for these conditions.

The safety profile of 2-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic toxicity profiles. These studies have provided reassurance regarding its safety when used under controlled conditions in research settings. However, further investigations are needed to fully understand its long-term effects and potential side effects before it can be considered for clinical use.

The industrial production of this compound has also seen advancements, with continuous improvements in synthetic methodologies aimed at increasing yield and reducing costs. Manufacturers are leveraging green chemistry principles to minimize waste and improve sustainability in the production process. Additionally, process optimization techniques such as flow chemistry have been adopted to enhance efficiency and scalability.

The regulatory landscape for approving new pharmaceuticals continues to evolve, necessitating rigorous testing and documentation to ensure compliance with safety standards. The development pipeline for 2-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride is subject to stringent regulatory scrutiny to ensure that it meets all necessary requirements before being approved for clinical use. Collaborations between academic institutions, biotechnology companies, and regulatory agencies play a pivotal role in advancing this compound through the drug development process.

In conclusion, the compound 2-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, particularly as a mixture of diastereomers with CAS number 2680543-39-7, represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it a valuable tool for researchers exploring new drug candidates targeting various diseases. As research continues to uncover its potential benefits and optimize its synthesis and application, this compound is poised to play an increasingly important role in future medical treatments.